Cas no 36508-31-3 ((11Z)-oxacycloheptadec-11-en-2-one)

• Product Name: (11Z)-oxacycloheptadec-11-en-2-one
• CAS No: 36508-31-3
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 1474950
• PubChem ID: 53432304
• Update Time: 2025-04-20

(11Z)-oxacycloheptadec-11-en-2-one Chemical and Physical Properties

Names and Identifiers

• (11Z)-oxacycloheptadec-11-en-2-one
• oxacycloheptadec-11-en-2-one, (11Z)-
• LogP
• 1-oxacycloheptadec-11-en-2-one
• Oxacycloheptadec-11-en-2-one
• DTXSID2074908
• 36508-31-3

• Inchi： 1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h3,5H,1-2,4,6-15H2
• InChI Key： MJBVGUVEKHRPDM-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCC=CCCCCC1)=O

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3